Cas no 128778-66-5 (4H-1-Benzopyran-4-one,3-[2,3-dihydro-4-hydroxy-2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]-6-(2,3-dihydroxy-3-methylbutyl)-5,7-dihydroxy-(9CI))
128778-66-5 structure
Product Name:4H-1-Benzopyran-4-one,3-[2,3-dihydro-4-hydroxy-2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]-6-(2,3-dihydroxy-3-methylbutyl)-5,7-dihydroxy-(9CI)
CAS No:128778-66-5
MF:C25H28O9
MW:472.484428405762
CID:226981
Update Time:2024-03-01
4H-1-Benzopyran-4-one,3-[2,3-dihydro-4-hydroxy-2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]-6-(2,3-dihydroxy-3-methylbutyl)-5,7-dihydroxy-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one,3-[2,3-dihydro-4-hydroxy-2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]-6-(2,3-dihydroxy-3-methylbutyl)-5,7-dihydroxy-(9CI)
- LupinisoflavoneN
- 4H-1-Benzopyran-4-one,3-[2,3-dihydro-4-hydroxy-2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]-6-(2,3-dihydroxy-3-methylbutyl)-5,
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- Inchi: 1S/C25H28O9/c1-24(2,31)18(27)7-12-15(26)9-17-20(22(12)29)23(30)14(10-33-17)11-5-6-16-13(21(11)28)8-19(34-16)25(3,4)32/h5-6,9-10,18-19,26-29,31-32H,7-8H2,1-4H3/t18-,19+/m1/s1
- InChI Key: VWJDUNSQXRTRSD-MOPGFXCFSA-N
- SMILES: C1(C=C2OC=C(C3C(O)=C4C[C@@H](C(O)(C)C)OC4=CC=3)C(C2=C(O)C=1C[C@@H](O)C(O)(C)C)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- XLogP3: 0.796
4H-1-Benzopyran-4-one,3-[2,3-dihydro-4-hydroxy-2-(1-hydroxy-1-methylethyl)-5-benzofuranyl]-6-(2,3-dihydroxy-3-methylbutyl)-5,7-dihydroxy-(9CI) Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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